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Compound of Interest

Compound Name: Megestrol Acetate

Cat. No.: B1683872 Get Quote

Introduction

Megestrol acetate is a synthetic progestin and a derivative of the naturally occurring steroid

hormone, progesterone.[1] It is widely used in research and clinical settings, particularly in the

study of hormone-dependent cancers and for the treatment of anorexia and cachexia.[2] Due to

its hydrophobic nature, megestrol acetate is practically insoluble in water (approximately 2

µg/mL at 37°C) but exhibits excellent solubility in organic solvents like dimethyl sulfoxide

(DMSO).[1] This application note provides a detailed protocol for the preparation, handling, and

storage of megestrol acetate stock solutions in DMSO for laboratory use.

Physicochemical and Solubility Data

Accurate preparation of stock solutions requires precise knowledge of the compound's

properties and solubility. Megestrol acetate is a white crystalline solid.[1] Key quantitative data

are summarized below for easy reference.

Table 1: Physicochemical Properties of Megestrol Acetate
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Property Value Source

CAS Number 595-33-5 [3]

Molecular Formula C₂₄H₃₂O₄ [1]

Molecular Weight 384.51 g/mol [1][4]

Appearance Crystalline solid [4]

Table 2: Solubility and Storage of Megestrol Acetate

Solvent Solubility Notes Source

DMSO ≥ 3.84 mg/mL
Gentle warming may

be required.
[5]

50 mM [1]

68 mg/mL (198.55

mM)
[2]

76 mg/mL (197.65

mM)

Use fresh DMSO as

moisture can reduce

solubility.

[3]

Ethanol ~20 mM [1]

21 mg/mL [3]

Water Insoluble ~2 µg/mL at 37°C [1]

Table 3: Recommended Storage Conditions for Stock Solutions
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Storage
Temperature

Duration Notes Source

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

[3][6]

-80°C 1 year / 6 months
Recommended for

long-term storage.
[3][6]

Experimental Protocol
This protocol details the steps for preparing a 50 mM stock solution of megestrol acetate in

DMSO. Calculations can be adjusted based on the desired final concentration.

Materials

Megestrol Acetate powder (purity ≥98%)[4]

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials for storage

Equipment

Analytical balance

Spatula

Vortex mixer

Pipettors and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Safety Precautions

Megestrol acetate should be handled with care as it is a hormonally active agent.
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Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for megestrol acetate before handling.[7]

Procedure: Preparation of 1 mL of 50 mM Stock Solution

Calculate the Required Mass:

Molecular Weight (MW) of Megestrol Acetate = 384.51 g/mol

Desired Concentration = 50 mM = 0.050 mol/L

Desired Volume = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 0.050 mol/L * 0.001 L * 384.51 g/mol * 1000 mg/g = 19.23 mg

Weighing:

Tare a clean, sterile microcentrifuge tube or vial on the analytical balance.

Carefully weigh out 19.23 mg of megestrol acetate powder into the tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the megestrol acetate powder. It is

crucial to use fresh, high-quality DMSO, as absorbed moisture can decrease solubility.[3]

Cap the tube securely and vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution to ensure all solid has dissolved. If particulates remain,

sonication or gentle warming (e.g., in a 37°C water bath) can be used to facilitate

dissolution.[3][5]

Storage:
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Once the megestrol acetate is fully dissolved, the stock solution is ready.

For storage, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile vials.[6] This practice minimizes the number of freeze-thaw cycles,

which can degrade the compound over time.[6]

Label each aliquot clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (6 months to 1 year).[3][6]

Visualized Workflow
The following diagram illustrates the key steps in the preparation of the megestrol acetate
stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing megestrol acetate stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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